Cas no 121955-51-9 (1-methylsulfinylsulfanylprop-1-ene)

1-methylsulfinylsulfanylprop-1-ene structure
121955-51-9 structure
Product Name:1-methylsulfinylsulfanylprop-1-ene
CAS No:121955-51-9
MF:C4H8OS2
MW:136.235718727112
CID:2617819
PubChem ID:53792264
Update Time:2025-04-21

1-methylsulfinylsulfanylprop-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1-methylsulfinylsulfanylprop-1-ene
    • DTXSID30706700
    • 121955-51-9
    • S-Prop-1-en-1-yl methanesulfinothioate
    • Inchi: 1S/C4H8OS2/c1-3-4-6-7(2)5/h3-4H,1-2H3
    • InChI Key: FCQZRAVPZFRUNA-UHFFFAOYSA-N
    • SMILES: S(C)(=O)SC=CC

Computed Properties

  • Exact Mass: 136.00165722g/mol
  • Monoisotopic Mass: 136.00165722g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 61.6Ų
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